Cas no 94705-97-2 ((3S,3'R,6S,6'R)-3,3',6-trihydroxy-4',18-didehydro-6,6',7,8-tetrahydro-beta,beta-caroten-8-one)

• Product Name: (3S,3'R,6S,6'R)-3,3',6-trihydroxy-4',18-didehydro-6,6',7,8-tetrahydro-beta,beta-caroten-8-one
• CAS No: 94705-97-2
• Molecular Formula: C₄₀H₅₆O₄
• Molecular Weight: 600.87024
• CID: 1984706
• PubChem ID: 6442995

(3S,3'R,6S,6'R)-3,3',6-trihydroxy-4',18-didehydro-6,6',7,8-tetrahydro-beta,beta-caroten-8-one Properties

Names and Identifiers

• (3S,3'R,6S,6'R)-3,3',6-trihydroxy-4',18-didehydro-6,6',7,8-tetrahydro-beta,beta-caroten-8-one
• PILOCARPINE(RG)
• PRASINOXANTHIN(SH)
• PRASINOXANTHIN(SH) (In Solution)
• PRASINOXANTHIN(SH) (In Solution) PrintBack
• (3E,5E,7E,9E,11E,13E,15E,17E)-1-[(1S,4S)-1,4-dihydroxy-2,2-dimethyl-6-methylidenecyclohexyl]-18-[(1R,4R)-4-hydroxy-2,6,6-trimethylcyclohex-2-en-1-yl]-3,7,12,16-tetramethyloctadeca-3,5,7,9,11,13,15,17-octaen-2-one
• 94705-97-2
• IWJ
• (3~{E},5~{E},7~{E},9~{E},11~{E},13~{E},15~{E},17~{E})-1-[(1~{S},4~{S})-2,2-dimethyl-6-methylidene-1,4-bis(oxidanyl)cyclohexyl]-3,7,12,16-tetramethyl-18-[(1~{R},4~{R})-2,6,6-trimethyl-4-oxidanyl-cyclohex-2-en-1-yl]octadeca-3,5,7,9,11,13,15,17-octaen-2-one

• InChIKey： WOJYJHBMWRNRJG-UHFFFAOYSA-N
• Inchi： InChI=1S/C40H56O4/c1-28(17-13-18-30(3)21-22-36-32(5)23-34(41)25-38(36,7)8)15-11-12-16-29(2)19-14-20-31(4)37(43)27-40(44)33(6)24-35(42)26-39(40,9)10/h11-23,34-36,41-42,44H,6,24-27H2,1-5,7-10H3
• SMILES： C/C(/C=C/C=C(/C)\C=C/C1C(C)=CC(O)CC1(C)C)=C/C=C\C=C(\C)/C=C/C=C(/C)C(=O)CC1(O)C(=C)CC(O)CC1(C)C |c:11|

Computed Properties

• Exact Mass: 600.41800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 11
• Monoisotopic Mass: 600.41786026Da
• Heavy Atom Count: 44
• Complexity: 1330
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 8
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.3
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• LogP: 8.77710
• PSA: 77.76000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tetraterpenoids Carotenoids